2-(1,3-benzothiazol-2-yl)-4-methyl-5-(2-phenylethyl)-1H-pyrazolo[4,3-c]pyridine-3,6(2H,5H)-dione

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-4-methyl-5-(2-phenylethyl)-1H-pyrazolo[4,3-c]pyridine-3,6-dione
• InChI: InChI=1S/C22H18N4O2S/c1-14-20-17(13-19(27)25(14)12-11-15-7-3-2-4-8-15)24-26(21(20)28)22-23-16-9-5-6-10-18(16)29-22/h2-10,13,24H,11-12H2,1H3
• InChI Key: CWLBYWBQCRLXAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC(=O)N1CCC3=CC=CC=C3)NN(C2=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C22H18N4O2S
• Molecular Weight: 402.5 g/mol

Description

Benzothiazole is a heterocyclic compound that is part of many drugs and industrial chemicals. Many derivatives of benzothiazole are used for their antimicrobial and antifungal properties. Pyrazolopyridinedione is another heterocyclic compound that is less common but is also used in the synthesis of various drugs.

Synthesis Analysis

Benzothiazoles can be synthesized through the reaction of 2-aminothiophenol with carboxylic acids under the catalysis of 1-hydroxybenzotriazole (HOBt) and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride (EDCl). The synthesis of pyrazolopyridinediones is less well-documented and might vary greatly depending on the specific substituents on the pyrazolopyridinedione.

Molecular Structure Analysis

The molecular structure of a compound like “2-(1,3-benzothiazol-2-yl)-4-methyl-5-(2-phenylethyl)-1H-pyrazolo[4,3-c]pyridine-3,6(2H,5H)-dione” would be complex due to the presence of multiple heterocyclic rings. The exact structure would depend on the specific locations and orientations of these rings.

Chemical Reactions Analysis

The chemical reactions involving benzothiazoles and pyrazolopyridinediones would depend on the specific substituents on these compounds. Benzothiazoles can undergo a variety of reactions, including electrophilic substitution, due to the electron-rich sulfur and nitrogen in the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “this compound” would depend on its specific structure. Properties such as solubility, melting point, and reactivity could vary greatly depending on the specific substituents on the benzothiazole and pyrazolopyridinedione rings.

Mechanism of Action

The mechanism of action of a compound like “2-(1,3-benzothiazol-2-yl)-4-methyl-5-(2-phenylethyl)-1H-pyrazolo[4,3-c]pyridine-3,6(2H,5H)-dione” would depend on its specific biological targets. Many benzothiazole derivatives have antimicrobial and antifungal properties.

Safety and Hazards

The safety and hazards associated with a compound like “2-(1,3-benzothiazol-2-yl)-4-methyl-5-(2-phenylethyl)-1H-pyrazolo[4,3-c]pyridine-3,6(2H,5H)-dione” would depend on its specific properties. Many benzothiazole derivatives are associated with risks due to their bioactivity.

Future Directions

The future directions for research on a compound like “2-(1,3-benzothiazol-2-yl)-4-methyl-5-(2-phenylethyl)-1H-pyrazolo[4,3-c]pyridine-3,6(2H,5H)-dione” could include further studies on its synthesis, properties, and potential applications. Given the bioactivity of many benzothiazole derivatives, it could be of interest for drug development.